Cas no 2171657-23-9 (1-(3,4-diaminopyridin-2-yl)azetidine-2-carboxamide)
1-(3,4-diaminopyridin-2-yl)azetidine-2-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 1-(3,4-diaminopyridin-2-yl)azetidine-2-carboxamide
- EN300-1281245
- 2171657-23-9
-
- Inchi: 1S/C9H13N5O/c10-5-1-3-13-9(7(5)11)14-4-2-6(14)8(12)15/h1,3,6H,2,4,11H2,(H2,10,13)(H2,12,15)
- InChI Key: IOJQPUASNHYJKU-UHFFFAOYSA-N
- SMILES: O=C(C1CCN1C1C(=C(C=CN=1)N)N)N
Computed Properties
- Exact Mass: 207.11201006g/mol
- Monoisotopic Mass: 207.11201006g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 259
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.9
- Topological Polar Surface Area: 111Ų
1-(3,4-diaminopyridin-2-yl)azetidine-2-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1281245-1.0g |
1-(3,4-diaminopyridin-2-yl)azetidine-2-carboxamide |
2171657-23-9 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-1281245-50mg |
1-(3,4-diaminopyridin-2-yl)azetidine-2-carboxamide |
2171657-23-9 | 50mg |
$948.0 | 2023-10-01 | ||
| Enamine | EN300-1281245-100mg |
1-(3,4-diaminopyridin-2-yl)azetidine-2-carboxamide |
2171657-23-9 | 100mg |
$993.0 | 2023-10-01 | ||
| Enamine | EN300-1281245-250mg |
1-(3,4-diaminopyridin-2-yl)azetidine-2-carboxamide |
2171657-23-9 | 250mg |
$1038.0 | 2023-10-01 | ||
| Enamine | EN300-1281245-500mg |
1-(3,4-diaminopyridin-2-yl)azetidine-2-carboxamide |
2171657-23-9 | 500mg |
$1084.0 | 2023-10-01 | ||
| Enamine | EN300-1281245-1000mg |
1-(3,4-diaminopyridin-2-yl)azetidine-2-carboxamide |
2171657-23-9 | 1000mg |
$1129.0 | 2023-10-01 | ||
| Enamine | EN300-1281245-2500mg |
1-(3,4-diaminopyridin-2-yl)azetidine-2-carboxamide |
2171657-23-9 | 2500mg |
$2211.0 | 2023-10-01 | ||
| Enamine | EN300-1281245-5000mg |
1-(3,4-diaminopyridin-2-yl)azetidine-2-carboxamide |
2171657-23-9 | 5000mg |
$3273.0 | 2023-10-01 | ||
| Enamine | EN300-1281245-10000mg |
1-(3,4-diaminopyridin-2-yl)azetidine-2-carboxamide |
2171657-23-9 | 10000mg |
$4852.0 | 2023-10-01 |
1-(3,4-diaminopyridin-2-yl)azetidine-2-carboxamide Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
Additional information on 1-(3,4-diaminopyridin-2-yl)azetidine-2-carboxamide
Introduction to 1-(3,4-diaminopyridin-2-yl)azetidine-2-carboxamide (CAS No. 2171657-23-9)
1-(3,4-diaminopyridin-2-yl)azetidine-2-carboxamide (CAS No. 2171657-23-9) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The purpose of this introduction is to provide a comprehensive overview of the chemical properties, biological activities, and recent research advancements related to 1-(3,4-diaminopyridin-2-yl)azetidine-2-carboxamide.
The chemical structure of 1-(3,4-diaminopyridin-2-yl)azetidine-2-carboxamide is composed of a pyridine ring substituted with two amino groups at the 3 and 4 positions, linked to an azetidine ring through a carboxamide group. This unique arrangement of functional groups imparts specific chemical and biological properties to the molecule. The azetidine ring, a four-membered cyclic amine, is known for its conformational rigidity and ability to form hydrogen bonds, which can enhance the compound's binding affinity to target proteins.
In terms of chemical synthesis, 1-(3,4-diaminopyridin-2-yl)azetidine-2-carboxamide can be prepared through a multi-step process involving the coupling of 3,4-diaminopyridine with an appropriate azetidine derivative. Recent studies have focused on optimizing the synthetic route to improve yield and purity, making the compound more accessible for further research and development.
The biological activity of 1-(3,4-diaminopyridin-2-yl)azetidine-2-carboxamide has been extensively investigated in various in vitro and in vivo models. One of the key areas of interest is its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, it has been shown to exhibit potent inhibitory activity against certain kinases, which are crucial targets in cancer therapy. The mechanism of action involves the selective binding to the active site of these enzymes, thereby disrupting their catalytic function.
Beyond its enzymatic inhibition properties, 1-(3,4-diaminopyridin-2-yl)azetidine-2-carboxamide has also demonstrated anti-inflammatory effects. In preclinical studies, it has been found to reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in both cell cultures and animal models. This dual functionality as an enzyme inhibitor and anti-inflammatory agent makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and multiple sclerosis.
To further explore its therapeutic potential, several clinical trials are currently underway to evaluate the safety and efficacy of 1-(3,4-diaminopyridin-2-yl)azetidine-2-carboxamide. Preliminary results from phase I trials have shown that the compound is well-tolerated at various dose levels with no significant adverse effects reported. These findings are encouraging and warrant further investigation in larger patient populations.
In addition to its therapeutic applications, 1-(3,4-diaminopyridin-2-yl)azetidine-2-carboxamide has also been studied for its potential use as a research tool. Its ability to selectively modulate specific biological pathways makes it valuable for understanding disease mechanisms and identifying new drug targets. Researchers are using this compound to probe the role of specific enzymes in various cellular processes, providing insights that could lead to the development of novel therapeutic strategies.
The future prospects for 1-(3,4-diaminopyridin-2-yl)azetidine-2-carboxamide are promising. Ongoing research aims to optimize its pharmacological properties through structural modifications and formulation strategies. Additionally, efforts are being made to identify biomarkers that can predict patient response to this compound, which could facilitate personalized medicine approaches.
In conclusion, 1-(3,4-diaminopyridin-2-yl)azetidine-2-carboxamide (CAS No. 2171657-23-9) is a multifaceted compound with significant potential in both research and therapeutic applications. Its unique chemical structure and biological activities make it an exciting area of focus for scientists and clinicians alike. As more data becomes available from ongoing studies and clinical trials, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various diseases.
2171657-23-9 (1-(3,4-diaminopyridin-2-yl)azetidine-2-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)